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Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 1,4-Dioxaspiro[4.5]decan-8-
ylmethanol (CAS No. 17159-82-9), a key spirocyclic building block in modern organic
synthesis and medicinal chemistry. The document delineates its core physicochemical
properties, provides an in-depth analysis of its spectroscopic signature for characterization, and
outlines robust protocols for its synthesis and handling. Emphasis is placed on the compound's
reactivity and its strategic application in drug discovery, where its rigid three-dimensional
structure is leveraged to design novel therapeutics with enhanced selectivity and favorable
pharmacokinetic profiles.

Introduction and Strategic Importance

1,4-Dioxaspiro[4.5]decan-8-ylmethanol is a heterocyclic alcohol characterized by a unique
spirocyclic system where a cyclohexane ring and a 1,3-dioxolane ring are joined by a common
carbon atom.[1] This structural motif, which effectively incorporates a protected ketone
functionality within a cyclohexylmethanol framework, renders it a highly versatile intermediate.
[2] In the field of drug development, the introduction of rigid, three-dimensional scaffolds is a

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1588932?utm_src=pdf-interest
https://www.benchchem.com/product/b1588932?utm_src=pdf-body
https://www.benchchem.com/product/b1588932?utm_src=pdf-body
https://www.benchchem.com/product/b1588932?utm_src=pdf-body
https://www.benchchem.com/product/b1588932?utm_src=pdf-body
https://www.benchchem.com/product/b1588932?utm_src=pdf-body
https://www.smolecule.com/products/s1899954
https://cymitquimica.com/products/IN-DA00AS04/14-dioxaspiro45decan-8-ylmethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

proven strategy to explore novel chemical space beyond traditional flat aromatic systems.[3]
The 1,4-dioxaspiro[4.5]decane core orients appended pharmacophoric groups into precise
spatial arrangements, which can lead to enhanced binding affinity and selectivity for biological
targets such as G-protein coupled receptors and enzymes.[3][4] This guide serves as a
foundational resource for scientists leveraging this valuable compound in their research
endeavors.

Molecular Structure and Physicochemical
Properties

The molecular structure of 1,4-Dioxaspiro[4.5]decan-8-yImethanol is central to its utility. The
ethylene ketal group serves as a stable protecting group for the ketone at the 4-position of the
cyclohexyl ring, allowing for selective chemistry to be performed on the primary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

